1,2,3,6-Tetrahydrophthalic anhydride
Overview
Description
Comparative Structural Study
The study of tetrahalophthalic anhydrides, including 1,2,3,6-tetrahydrophthalic anhydride, reveals the presence of various halogen bonds and lone pair interactions within their structures. X-ray diffraction was used to identify these interactions, which are influenced by the packing effect within the crystal structure. The research highlights the importance of halogen bonds in the supramolecular architecture of these compounds .
Synthesis of 1,2,3,6-Tetrahydropyridines
This paper discusses two novel approaches to synthesize 1,2,3,6-tetrahydropyridines, which are structurally related to 1,2,3,6-tetrahydrophthalic anhydride. The methods involve strategic phosphate substituents and can be triggered by either base or acid catalysis. This research provides insight into the synthetic versatility of compounds related to 1,2,3,6-tetrahydrophthalic anhydride .
Spontaneous Copolymerization
The copolymerization of 1,2,3,6-tetrahydrophthalic anhydride with N-(2-hydroxyethyl)ethyleneimine was investigated, revealing a preference for the incorporation of the anhydride in the side chain rather than the main chain. This study provides valuable information on the reactivity and potential applications of 1,2,3,6-tetrahydrophthalic anhydride in polymer science .
Synthesis and Reductions of Epoxy-Anhydrides
The synthesis of endo-3,6-epoxy-Δ^4-tetrahydrophthalic anhydride and its subsequent reductions to form lactones or anhydrides/hemi-acylals are described. This research demonstrates the chemical reactivity of epoxy-modified derivatives of 1,2,3,6-tetrahydrophthalic anhydride and their potential utility in various chemical transformations .
Crystal Structure Analysis
The crystal structure of 3,4,5,6-tetrahydrophthalic anhydride, which is closely related to 1,2,3,6-tetrahydrophthalic anhydride, was determined at 150 K. The study provides detailed conformational descriptions and evidence for nonbonded dipole-dipole interactions within the crystal structure, which are relevant to understanding the physical properties of similar compounds .
Anhydride cis-1,2,3,6-tétrahydrophtalique
The crystal structure of cis-1,2,3,6-tetrahydrophthalic anhydride was determined, showing a folded conformation and highlighting the role of packing effects and intermolecular interactions in the crystal lattice. This research is directly relevant to the study of 1,2,3,6-tetrahydrophthalic anhydride and contributes to the understanding of its structural properties .
Bisacylation Reactions
The bisacylation of derivatives of 4-methyl-1,2,3,4-tetrahydrophthalic acid, which is structurally similar to 1,2,3,6-tetrahydrophthalic anhydride, was studied. The formation of benzopyrylium salts and their subsequent reactions were explored, providing insights into the chemical reactivity and potential synthetic applications of tetrahydrophthalic anhydrides .
Selective Hydrodechlorination
The selective hydrodechlorination of tetrachlorophthalic anhydride to form various chlorinated phthalic acids was investigated. Although not directly involving 1,2,3,6-tetrahydrophthalic anhydride, this study demonstrates the chemical reactivity of halogenated phthalic anhydrides and may offer insights into similar dehalogenation reactions .
Scientific Research Applications
Improved Oxidation Resistance in Polyimides
- Tetrahydrophthalic anhydride end caps have been studied for enhancing the oxidation resistance in polyimides. Substituted anhydride end caps, synthesized via Diels-Alder condensation, showed improved thermooxidative stability and reduced cross-linking in polyimides (Meador, Frimer, & Johnston, 2004).
Crystal Structure Analysis
- The crystal structure of cis-1,2,3,6-tetrahydrophthalic anhydride has been determined using X-ray diffraction, revealing insights into its molecular arrangement and intermolecular interactions (Fredj, Redjeb, Amor, & Driss, 1998).
Spontaneous Copolymerization Studies
- The copolymerization of 1,2,3,6-tetrahydrophthalic anhydride with N-(2-hydroxyethyl)ethyleneimine has been investigated, showing low incorporation in the main chain and preferential incorporation in the side chain (Pooley, Canessa, & Rivas, 1998).
Curing Reaction Kinetics in Epoxy Systems
- The anhydride curing agent, 3,6-enodro-1,2,3,6-tetrahydrophthalic anhydride, has been studied for its role in the curing kinetics of an epoxy system, impacting the system's mechanical and thermomechanical properties (Ding, Peng, Luo, & Yu, 2017).
Mass Spectrometry of Stereisomeric Cyclic Anhydrides
- The mass spectra of cis-1,2,3,6-tetrahydrophthalic anhydride and its analogues have been compared, demonstrating significant differences in fragmentation patterns between isomers (Karpati & Mandelbaum, 1971).
Safety And Hazards
Future Directions
properties
IUPAC Name |
3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-2,5-6H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMOUUZVZFBCRAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCC2C1C(=O)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3, Array | |
Record name | MEMTETRAHYDROPHTHALIC ANHYDRIDE | |
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Record name | TETRAHYDROPHTHALIC ANHYDRIDE | |
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DSSTOX Substance ID |
DTXSID3026516 | |
Record name | Tetrahydrophthalic anhydride | |
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Molecular Weight |
152.15 g/mol | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Physical Description |
Memtetrahydrophthalic anhydride is a clear colorless to light yellow slight viscous liquid. Highly toxic and a strong irritant to skin, eyes and mucous membranes. Corrosive to skin and metal. Used in making polyester, alkyd resins, and plasticizers., Tetrahydrophthalic anhydride appears as a white crystalline solid. Insoluble in water and denser than water. Hence sinks in waters. Very irritating to skin and eyes. Used to make plastics and adhesives. Mixed isomers., Liquid; Other Solid; Pellets or Large Crystals, White solid; [ICSC]; [CHEMINFO] Clear colorless to light yellow liquid; [CAMEO], WHITE CRYSTALLINE POWDER. | |
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Record name | TETRAHYDROPHTHALIC ANHYDRIDE | |
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Record name | 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro- | |
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Boiling Point |
at 6.7kPa: 195 °C | |
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Flash Point |
315 °F (157 °C) Open cup, 157 °C o.c. | |
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Record name | TETRAHYDROPHTHALIC ANHYDRIDE | |
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Solubility |
Slightly soluble in petroleum ether and ethyl ether; soluble in benzene, Solubility in water: reaction | |
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Density |
1.20 at 105 °C, 1.4 g/cm³ | |
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Vapor Density |
Relative vapor density (air = 1): 5.3 | |
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Vapor Pressure |
0.05 [mmHg], Vapor pressure, Pa at 20 °C: 1 | |
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Product Name |
Tetrahydrophthalic anhydride | |
Color/Form |
White crystalline powder | |
CAS RN |
85-43-8, 85-43-8; 2426-02-0, 26266-63-7, 13149-03-6 | |
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Record name | 1,2,3,6-Tetrahydrophthalic anhydride | |
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Melting Point |
Crystals from petroleum ether. MP: 103.5 °C. Soluble in ethanol, acetone, chloroform, benzene; slightly soluble in petroleum ether. /cis-1,2,3,6-Tetrahydrophthalic anhydride/, 102 °C | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.